Cas no 88722-73-0 (Octanal, 2-methoxy-)

• Product Name: Octanal, 2-methoxy-
• CAS No: 88722-73-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 623172
• PubChem ID: 13312357
• Update Time: 2025-04-19

Octanal, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Octanal, 2-methoxy-
• 2-methoxyoctanal
• methoxyoctanal
• DTXSID70536366
• 2-methoxy-octanal
• 88722-73-0

• Inchi： 1S/C9H18O2/c1-3-4-5-6-7-9(8-10)11-2/h8-9H,3-7H2,1-2H3
• InChI Key： XSNVOKCRNICHMO-UHFFFAOYSA-N
• SMILES： O(C)C(C=O)CCCCCC

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų